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Compound of Interest

Compound Name:

(4-

Ethoxybenzyl)triphenylphosphoniu

m chloride

CAS No.: 69743-35-7

Cat. No.: B13146311

Get Quote

Introduction: The Analyte and Its Relevance
(3-Phenoxypropyl)triphenylphosphonium chloride (C₂₇H₂₆ClOP) is a lipophilic cation belonging

to the triphenylphosphonium (TPP) class. These compounds are pivotal in drug development

as mitochondria-targeting moieties (MTMs), capable of delivering payloads (antioxidants,

electrophiles) into the mitochondrial matrix driven by the membrane potential (

).

In mass spectrometry (MS), the chloride anion (Cl⁻) dissociates during electrospray ionization

(ESI), leaving the intact cation [C₂₇H₂₆OP]⁺ as the primary analyte. Understanding its

fragmentation is critical for distinguishing it from structural isomers (e.g., benzyloxyethyl-TPP)

and metabolic byproducts.

Chemical Identity[1][2][3][4][5][6][7]
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Formula: C₂₇H₂₆ClOP (Salt); [C₂₇H₂₆OP]⁺ (Cation)

Monoisotopic Mass (Cation): 397.1721 Da

Role: Mitochondrial targeting vector, Wittig reagent precursor.

Experimental Methodology (ESI-MS/MS)
To achieve reproducible fragmentation, the following protocol utilizes ESI coupled with High-

Resolution Mass Spectrometry (HRMS), such as a Q-TOF or Orbitrap.

Protocol: Direct Infusion ESI-MS/MS
Stock Preparation: Dissolve 1 mg of C₂₇H₂₆ClOP in 1 mL of MeOH (HPLC grade) to obtain a

1 mg/mL stock.

Working Solution: Dilute to 1 µg/mL in 50:50 MeOH:H₂O + 0.1% Formic Acid (FA). Note: FA

enhances protonation stability but is not strictly necessary for pre-charged TPP salts.

Infusion: Inject at 5–10 µL/min into the ESI source.

Source Parameters:

Polarity: Positive (+)

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V (Keep low to prevent in-source fragmentation)

Source Temp: 120°C

Collision Induced Dissociation (CID): Apply a stepped collision energy (CE) ramp (20–50 eV)

to resolve both labile and core backbone fragments.

Fragmentation Pattern Analysis
The MS/MS spectrum of the [M]⁺ precursor (m/z 397.17) is dominated by the stability of the

triphenylphosphonium core. The fragmentation follows two distinct pathways: Charge Retention

on Phosphorus (major) and Charge Remote Fragmentation (minor).
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Key Diagnostic Fragments
m/z
(Experimental)

Formula Ion Identity Mechanism
Relative
Abundance

397.17 [C₂₇H₂₆OP]⁺ Precursor Ion Intact cation 100% (at 0 eV)

262.09 [C₁₈H₁₅P][1]•⁺
Triphenylphosphi

ne

Homolytic

cleavage of C-P

bond

High

263.10 [C₁₈H₁₆P]⁺ Protonated TPP
H-rearrangement

after cleavage
Very High

183.04 [C₁₂H₈P]⁺ Phosphofluorenyl
Cyclization/Loss

of Benzene
Medium

135.08 [C₉H₁₁O]⁺ Phenoxypropyl
Charge transfer

to alkyl chain
Low

77.04 [C₆H₅]⁺ Phenyl
Fragmentation of

TPP rings
Low

Mechanistic Pathway (Graphviz)
The following diagram illustrates the dissociation dynamics. The primary route involves the loss

of the phenoxypropyl chain to yield the stable triphenylphosphine radical cation (m/z 262) or its

protonated form (m/z 263).
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Caption: Fragmentation pathway of (3-Phenoxypropyl)triphenylphosphonium cation (m/z 397)

under CID.

Comparative Performance Guide
This section compares C₂₇H₂₆ClOP with alternative reagents used for similar purposes (e.g.,

Benzyl-TPP or Methyl-TPP) to assist in selection for bioanalytical assays.

Comparison: C₂₇H₂₆ClOP vs. Standard TPP Analogs
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Feature
(3-

Phenoxypropyl)

TPP (C₂₇)

(4-

Methoxybenzyl)

TPP (C₂₆)

Methyl-TPP

(C₁₉)
Implication for

Research

Precursor m/z 397.17 383.16 277.11

Higher mass

reduces low-

mass chemical

noise

interference.

Lipophilicity

(LogP)
High (~4.5) Medium (~3.5) Low

C₂₇ shows

stronger

mitochondrial

uptake but higher

retention on C18

columns.

Fragmentation

Stability
Moderate Low High

Benzyl-TPP

fragments very

easily (benzylic

cleavage); C₂₇ is

more stable,

requiring higher

CE.

Diagnostic Ion

Specificity

m/z 135

(Phenoxypropyl)

m/z 121

(Methoxybenzyl)

None (Only TPP

ions)

C₂₇ allows for

specific

"Precursor Scan"

monitoring of the

side chain.

Signal-to-Noise

(ESI)
Excellent Good Excellent

Larger

hydrophobic

surface area

improves

ionization

efficiency in ESI.

Analytical Recommendation
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For quantification in biological matrices (plasma/tissue):

Use C₂₇H₂₆ClOP (m/z 397) over Benzyl-TPP. The phenoxypropyl chain provides a unique

transition (397 -> 262) that is less prone to isobaric interference than the generic

methyl/benzyl transitions.

Internal Standard: Use deuterated d15-TPP or a homolog like Butyl-TPP (m/z 319) to

normalize extraction efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scielo.br [scielo.br]

2. 1,1'-Thiobis(cyclohexane) | C12H22S | CID 23523 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Ether, 2-chloro-1-propyl isopropyl | C6H13ClO | CID 536274 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative MS/MS Profiling of (3-
Phenoxypropyl)triphenylphosphonium Chloride (C₂₇H₂₆ClOP)]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13146311/docs#comparative-ms-
ms-profiling-of-3-phenoxypropyl-triphenylphosphonium-chloride-c-h-clop]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Thiobis_cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Ether_-2-chloro-1-propyl-isopropyl
https://pubchem.ncbi.nlm.nih.gov/compound/15666578
https://pubmed.ncbi.nlm.nih.gov/16097933/
https://www.sciencedirect.com/science/article/pii/S089158491730034X
https://www.benchchem.com/product/b13146311?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scielo.br/j/jbchs/a/rh3jR4XBrq8YWmbkYFCynZG/?lang=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Thiobis_cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Ether_-2-chloro-1-propyl-isopropyl
https://pubchem.ncbi.nlm.nih.gov/compound/Ether_-2-chloro-1-propyl-isopropyl
https://www.benchchem.com/product/b13146311/docs#comparative-ms-ms-profiling-of-3-phenoxypropyl-triphenylphosphonium-chloride-c-h-clop
https://www.benchchem.com/product/b13146311/docs#comparative-ms-ms-profiling-of-3-phenoxypropyl-triphenylphosphonium-chloride-c-h-clop
https://www.benchchem.com/product/b13146311/docs#comparative-ms-ms-profiling-of-3-phenoxypropyl-triphenylphosphonium-chloride-c-h-clop
https://www.benchchem.com/product/b13146311/docs#comparative-ms-ms-profiling-of-3-phenoxypropyl-triphenylphosphonium-chloride-c-h-clop
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13146311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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